Cas no 2105233-52-9 (2-methyl-2-(1,3-oxazol-5-yl)propanenitrile)

• Product Name: 2-methyl-2-(1,3-oxazol-5-yl)propanenitrile
• CAS No: 2105233-52-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 5897403
• PubChem ID: 165675257
• Update Time: 2024-01-10

2-methyl-2-(1,3-oxazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1,3-oxazol-5-yl)propanenitrile
• 2105233-52-9
• EN300-1777271

• Inchi： 1S/C7H8N2O/c1-7(2,4-8)6-3-9-5-10-6/h3,5H,1-2H3
• InChI Key： GMKQIDZVEXZKOX-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų